![molecular formula C14H28O B8078367 5E-Tetradecen-1-ol](/img/structure/B8078367.png)
5E-Tetradecen-1-ol
Overview
Description
5E-Tetradecen-1-ol is a natural product found in Quercus robur with data available.
Scientific Research Applications
Olfactory Receptor Ligand in Mice : 5E-Tetradecen-1-ol acts as a natural ligand for a mouse odorant receptor. It is excreted in male mouse urine and enhances urine attractiveness to female mice, indicating its role in mammalian communication (Yoshikawa et al., 2013).
Synthesis for Insect Pheromones : It has been synthesized for use as part of insect pheromones. For instance, a study detailed the synthesis of a related compound, (5Z,13S)-5-Tetradecen-13-olide, as a synergist for the aggregation pheromone of a grain beetle (Naoshima et al., 1990).
Isolation from Plant Sources : this compound was isolated from the seeds of Quercus robur, a plant source, marking its significance in the plant-insect interaction realm (Sarker et al., 2004).
Component in Sex Pheromones : Various studies have explored its role as a component in the sex pheromones of different insects, indicating its importance in the field of entomology and pest control. For instance, its derivatives are used in attracting and managing pest populations in agriculture (Li et al., 2008).
Chemical Analysis and Synthesis Techniques : Research has also focused on the chemical analysis, synthesis, and functionalization of compounds like this compound for various applications, including as part of more complex chemical structures (Roh et al., 2012).
properties
IUPAC Name |
(E)-tetradec-5-en-1-ol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H28O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15/h9-10,15H,2-8,11-14H2,1H3/b10-9+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYTGEAXLNDKCTI-MDZDMXLPSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCC=CCCCCO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCC/C=C/CCCCO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H28O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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